Cas no 918519-43-4 (Quinoline, 6-bromo-2-[2-(2-ethoxyethoxy)ethoxy]-3-(phenylmethyl)-)

Quinoline, 6-bromo-2-[2-(2-ethoxyethoxy)ethoxy]-3-(phenylmethyl)- structure
918519-43-4 structure
Product Name:Quinoline, 6-bromo-2-[2-(2-ethoxyethoxy)ethoxy]-3-(phenylmethyl)-
CAS No:918519-43-4
MF:C22H24BrNO3
MW:430.334865570068
CID:773897
PubChem ID:59444033
Update Time:2025-04-19

Quinoline, 6-bromo-2-[2-(2-ethoxyethoxy)ethoxy]-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6-bromo-2-[2-(2-ethoxyethoxy)ethoxy]-3-(phenylmethyl)-
    • 3-benzyl-6-bromo-2-[2-(2-ethoxyethoxy)ethoxy]quinoline
    • DTXSID80732054
    • SCHEMBL13227213
    • 918519-43-4
    • Inchi: 1S/C22H24BrNO3/c1-2-25-10-11-26-12-13-27-22-19(14-17-6-4-3-5-7-17)15-18-16-20(23)8-9-21(18)24-22/h3-9,15-16H,2,10-14H2,1H3
    • InChI Key: WPGLLKYUBCKVFI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=C(C(=N2)OCCOCCOCC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 429.09396g/mol
  • Monoisotopic Mass: 429.09396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 40.6Ų
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